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Compound of Interest

Compound Name: Iberverin

Cat. No.: B1674147

A Note on Nomenclature: The term "iberverin" is not widely found in scientific literature in the
context of cell culture reagents. It is possible this is a typographical error for "berberine," a well-
characterized isoquinoline alkaloid extensively used in cell culture-based research. The
following protocols and data are based on the properties and handling of berberine.
Researchers should verify the identity of their compound before proceeding.

These application notes provide detailed protocols for the preparation, storage, and use of
berberine solutions in cell culture applications. The information is intended for researchers,
scientists, and professionals in drug development.

Physicochemical Properties and Solubility

Berberine is commonly available as berberine chloride, a crystalline solid.[1] Understanding its
physical and chemical properties is crucial for preparing stable and effective solutions for cell
culture experiments.

Table 1: Physicochemical Properties of Berberine Chloride
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Property Value Reference

BBR, Umbellatine, NSC
Synonyms [1]
163088, NSC 646666

Molecular Formula C20H1sNOa4 - Cl [1]
Molecular Weight 371.8 g/mol [1]
Appearance Crystalline solid [1]
Purity >95% [1]
UV/Vis (Amax) 230, 266, 348, 431 nm [1]
Storage -20°C [1]
Stability >4 years (as solid) [1]
Solubility in DMSO ~25 mg/mL [1]
Solubility in Ethanol ~500 pg/mL [1]
Solubility in DMF ~500 pg/mL [1]
Aqueous Solubility Sparingly soluble [1]

Experimental Protocols

Protocol 1: Preparation of a 50 mM Berberine Stock
Solution in DMSO

This protocol details the preparation of a concentrated stock solution of berberine chloride in
dimethyl sulfoxide (DMSO).[2]

Materials:
e Berberine chloride powder
o Sterile, tissue culture-grade Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials
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o Vortex mixer

» Bath sonicator

 Incubator or water bath at 37°C
Procedure:

« In a sterile environment, such as a laminar flow hood, weigh the required amount of
berberine chloride powder. For a 1 mL stock solution of 50 mM, weigh 18.59 mg of berberine
chloride.[2]

o Transfer the powder to a sterile microcentrifuge tube.[2]

e Add the appropriate volume of sterile DMSO to achieve a final concentration of 50 mM (for
18.59 mg, add 1 mL of DMSO).[2]

e To aid dissolution, incubate the solution in the dark for 30 minutes at 37°C with intermittent
vortexing.[2]

e For complete dissolution, sonicate the solution at room temperature in a bath sonicator for
two 2-minute intervals.[2]

 Visually inspect the solution to ensure no undissolved particles remain.[2]

» Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to
prevent repeated freeze-thaw cycles.[2]

» Store the aliquots at -20°C or -80°C for long-term storage. The stock solution is
recommended for use within one month when stored at -20°C.[2]
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Protocol 1: Stock Solution Preparation

Weigh Berberine Chloride

terile tube

Add Sterile DMSO

intermittent vortexing

Incubate at 37°C (dark)

l

Sonicate

l

Visually Inspect

l

Aliquot for Storage

l

Store at -20°C / -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Preparing
Berberine Solutions for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674147#preparing-iberverin-solutions-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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